![molecular formula C8H11NO B024353 3-Dimethylaminophenol CAS No. 99-07-0](/img/structure/B24353.png)
3-Dimethylaminophenol
Overview
Description
3-dimethylaminophenol appears as needles (from ligroin) or a dark gray solid. (NTP, 1992)
Scientific Research Applications
Synthesis of N,N-Dimethyl-3-Aryloxy-3-Aryl-1-Propanamines : It's used to generate a range of these compounds, which have potential applications in various chemical reactions (O’Brien, Phillips, & Towers, 2002).
Synthesis of Dyes for DNA Probes : 3-Dimethylaminophenol is instrumental in synthesizing 5- and 6-carboxytetramethylrhodamines, which are useful as dyes in DNA probes (Kvach et al., 2009).
Inducing Oxidative Stress in Cells : It can cause oxidative stress in cells by increasing free radicals, altering enzyme activities, and changing cell morphology (Bukowska, Michałowicz, & Duda, 2007).
Electron Transfer in Hemoglobin : It can catalyze the transfer of electrons from ferrohemoglobin to oxygen, forming ferrihemoglobin, which is significant in various biochemical processes (Eyer et al., 1974).
Potential Anti-Cancer Properties : this compound, specifically 3,5-DMAP, may act as an anti-cancer agent due to its redox cycling properties, potentially leading to tumor growth arrest (Lin et al., 2018).
Infrared Spectroscopy : It aids in identifying characteristic absorptions of specific groups in dimethylaminophenols, which is important in analytical chemistry (Agashe & Jose, 1977).
Treatment of Cyanide Poisoning : Intravenously injected, it rapidly forms ferrihaemoglobin and is used in treating cyanide poisoning (Kiese & Weger, 1969; Eyer, Lengfelder, 1984).
Electrochemical Applications : It's used in electrodes for the electrochemical oxidation of reduced nicotinamide adenine dinucleotide (NADH), which is pivotal in bioelectrochemical systems (Persson, 1990).
Mechanism of Action
Target of Action
The primary target of this compound is the respiratory system . It interacts with the ferrous heme within hemoglobin .
Mode of Action
This compound works by reducing silver ions to metallic silver, which forms the image on photographic film or paper . In the context of the respiratory system, it interacts with the ferrous heme within hemoglobin, converting it to the ferric form (methemoglobin). If methemoglobin is formed in excess of total body cytochrome aa 3, the cyanide ion binds to methemoglobin, restoring normal cellular respiration .
Biochemical Pathways
The compound affects the respiratory chain in intermediary metabolism. In this process, six adenosine triphosphates (ATPs) are created by passing two pairs of electrons down the respiratory chain from two reduced nicotinamide adenine dinucleotides to molecular oxygen .
Pharmacokinetics
It’s known that the compound is sensitive to prolonged exposure to air and is insoluble in water , which could impact its bioavailability.
Result of Action
The interaction of this compound with its targets results in the restoration of normal cellular respiration when methemoglobin is formed in excess . This can have significant effects at the molecular and cellular levels.
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, it is sensitive to prolonged exposure to air . Also, it’s considered hazardous by the 2012 OSHA Hazard Communication Standard, indicating that safety measures should be taken when handling this compound .
Safety and Hazards
3-Dimethylaminophenol is considered hazardous. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is harmful if swallowed, in contact with skin, or if inhaled . It is recommended to avoid breathing dust, wash skin thoroughly after handling, use only outdoors or in a well-ventilated area, and wear protective gloves, eye protection, and face protection .
Biochemical Analysis
Cellular Effects
It has been suggested that it may induce the generation of reactive oxygen species (ROS), leading to cytotoxicity and DNA damage .
Molecular Mechanism
It is hypothesized that it may undergo a redox cycle with its metabolites, leading to the generation of ROS . These ROS can then cause damage to cellular components, including DNA .
Temporal Effects in Laboratory Settings
It is known that it can induce the generation of ROS, which can cause cellular damage over time .
Metabolic Pathways
It is known to be metabolized in the body, potentially involving cytochrome P450 enzymes .
Properties
IUPAC Name |
3-(dimethylamino)phenol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11NO/c1-9(2)7-4-3-5-8(10)6-7/h3-6,10H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MESJRHHDBDCQTH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC(=CC=C1)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11NO | |
Record name | 3-DIMETHYLAMINOPHENOL | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID0025101 | |
Record name | 3-Dimethylaminophenol | |
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Molecular Weight |
137.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
3-dimethylaminophenol appears as needles (from ligroin) or a dark gray solid. (NTP, 1992) | |
Record name | 3-DIMETHYLAMINOPHENOL | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/20230 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Boiling Point |
509 to 514 °F at 760 mmHg (NTP, 1992) | |
Record name | 3-DIMETHYLAMINOPHENOL | |
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URL | https://cameochemicals.noaa.gov/chemical/20230 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Solubility |
less than 0.1 mg/mL at 68 °F (NTP, 1992) | |
Record name | 3-DIMETHYLAMINOPHENOL | |
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CAS No. |
99-07-0 | |
Record name | 3-DIMETHYLAMINOPHENOL | |
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Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | 3-(Dimethylamino)phenol | |
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Record name | 3-Dimethylaminophenol | |
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Record name | 3-(Dimethylamino)phenol | |
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Record name | Phenol, 3-(dimethylamino)- | |
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Record name | 3-Dimethylaminophenol | |
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Record name | 3-dimethylaminophenol | |
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Record name | 3-(DIMETHYLAMINO)PHENOL | |
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Melting Point |
180 to 183 °F (NTP, 1992) | |
Record name | 3-DIMETHYLAMINOPHENOL | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/20230 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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